2-(1-Methoxy-1-methylethyl)-benzofuran-5-carboxylic acid methyl ester

• IUPAC Name: methyl 2-(2-methoxypropan-2-yl)-1-benzofuran-5-carboxylate
• InChI: InChI=1S/C14H16O4/c1-14(2,17-4)12-8-10-7-9(13(15)16-3)5-6-11(10)18-12/h5-8H,1-4H3
• InChI Key: XOZPJEIBQOJDSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC2=C(O1)C=CC(=C2)C(=O)OC)OC
• Molecular Formula: C14H16O4
• Molecular Weight: 248.27 g/mol

Description

2-(1-Methoxy-1-methylethyl)-benzofuran-5-carboxylic acid methyl ester (2-MMBF-5-COOCH3) is a compound that has been studied for its potential use in a variety of scientific research applications. It has been found to have a variety of biochemical and physiological effects, and has been used in lab experiments to study a variety of topics.

Scientific Research Applications

• Synthesis and Structural Characterization :

  • Molchanov et al. (2013) discussed the synthesis of a related compound, methyl (E)-2-(2-phenylcyclopropylidene)acetate, which involves the transformation of 3-methyl-2-phenylcycloprop-2-ene-1-carboxylic acid. This research provides insights into the synthetic pathways that can be relevant to the compound Molchanov, Tran, Stepakov, Gurzhii, & Kostikov, 2013.
  • Krawiecka et al. (2012) synthesized and characterized derivatives of a similar compound, highlighting the methods used for structural analysis, such as NMR spectroscopy and X-ray crystallography Krawiecka, Kuran, Kossakowski, Wolska, Kierzkowska, & Młynarczyk, 2012.

• Potential Therapeutic Applications :

  • Pieters et al. (1999) investigated a range of dihydrobenzofuran lignans and benzofurans for their potential anticancer activity. This study indicates the possible therapeutic applications of benzofuran derivatives in treating cancer Pieters, Van Dyck, Gao, Bai, Hamel, Vlietinck, & Lemiére, 1999.

• Other Research Applications :

  • Shigeno et al. (2019) explored the double-carboxylation of C-H bonds in various 2-alkylheteroarenes, including benzofuran derivatives. This research demonstrates the chemical versatility of benzofuran compounds and their derivatives in synthetic organic chemistry Shigeno, Sasaki, Nozawa‐Kumada, & Kondo, 2019.

• Chemical Properties and Reactions :

  • Koshino, Masaoka, and Ichihara (1993) isolated a novel benzofuran derivative from Medicago sativa, illustrating the presence and potential applications of such compounds in natural sources Koshino, Masaoka, & Ichihara, 1993.